Cas no 2034290-07-6 (N-(4,4-difluorocyclohexyl)-3-(trifluoromethoxy)benzamide)

• Product Name: N-(4,4-difluorocyclohexyl)-3-(trifluoromethoxy)benzamide
• CAS No: 2034290-07-6
• MF: C₁₄H₁₄F₅NO₂
• MW: 323.258481502533
• CID: 6389255
• PubChem ID: 121021893
• Update Time: 2025-05-24

N-(4,4-difluorocyclohexyl)-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)-3-(trifluoromethoxy)benzamide
• AKOS026698237
• 2034290-07-6
• F6559-1510

• Inchi： 1S/C14H14F5NO2/c15-13(16)6-4-10(5-7-13)20-12(21)9-2-1-3-11(8-9)22-14(17,18)19/h1-3,8,10H,4-7H2,(H,20,21)
• InChI Key： XWQITHSWKJKCLX-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC(C1C=CC=C(C=1)OC(F)(F)F)=O)F

Computed Properties

• Exact Mass: 323.09446950g/mol
• Monoisotopic Mass: 323.09446950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(4,4-difluorocyclohexyl)-3-(trifluoromethoxy)benzamide

N-(4,4-Difluorocyclohexyl)-3-(Trifluoromethoxy)Benzamide: A Comprehensive Overview

N-(4,4-Difluorocyclohexyl)-3-(Trifluoromethoxy)Benzamide, also known by its CAS number 2034290-07-6, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzamide moiety with a trifluoromethoxy group and a difluorocyclohexyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial settings.

The synthesis of N-(4,4-Difluorocyclohexyl)-3-(Trifluoromethoxy)Benzamide involves a series of intricate chemical reactions. The starting material typically includes a benzene ring substituted with a trifluoromethoxy group at the 3-position. This intermediate is then subjected to amide formation reactions, where the difluorocyclohexyl group is introduced as the nitrogen substituent. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis process.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical research. The trifluoromethoxy group is known for its electron-withdrawing properties, which can influence the pharmacokinetic profiles of drugs. Similarly, the difluorocyclohexyl group contributes to the compound's lipophilicity, making it an attractive candidate for drug design targeting specific biological pathways. Recent studies have explored its potential as a lead compound in anti-inflammatory and anticancer drug development.

In addition to its pharmaceutical applications, N-(4,4-Difluorocyclohexyl)-3-(Trifluoromethoxy)Benzamide has also found utility in materials science. Its unique structure allows for the formation of stable amide bonds, which are crucial in polymer chemistry. Researchers have investigated its role in creating novel polyamides with enhanced thermal stability and mechanical properties. These materials hold promise for use in high-performance textiles and advanced composites.

The environmental impact of this compound has also been a subject of recent scrutiny. Studies have shown that while it exhibits low acute toxicity, long-term exposure to aquatic ecosystems may pose risks due to its persistent nature. Regulatory agencies are increasingly emphasizing the need for sustainable synthesis methods and responsible disposal practices to mitigate these concerns.

From a structural standpoint, the molecule's symmetry and substituent placement play critical roles in determining its reactivity. Computational chemistry tools have been instrumental in predicting its electronic properties and reactivity under various conditions. These insights have facilitated the design of more efficient synthetic pathways and improved understanding of its interaction with biological systems.

In conclusion, N-(4,4-Difluorocyclohexyl)-3-(Trifluoromethoxy)Benzamide stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications continue to make it an area of active research interest. As new discoveries emerge, this compound is poised to contribute even more significantly to advancements in pharmaceuticals, materials science, and beyond.